Cas no 861409-65-6 (5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride)

5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride structure
861409-65-6 structure
Product Name:5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride
CAS No:861409-65-6
MF:C11H8ClF2N3O
MW:271.650527954102
MDL:MFCD03422915
CID:3058045
PubChem ID:19618158
Update Time:2025-04-21

5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • <br>5-Cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chlori de
    • 5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride
    • 861409-65-6
    • EN300-228778
    • STK349223
    • 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonylchloride
    • 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
    • BBL039723
    • C11H8ClF2N3O
    • AKOS000305409
    • MDL: MFCD03422915
    • Inchi: 1S/C11H8ClF2N3O/c12-10(18)7-4-9-15-6(5-1-2-5)3-8(11(13)14)17(9)16-7/h3-5,11H,1-2H2
    • InChI Key: KQSGTOGYKYKFPT-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C2N(C(C(F)F)=CC(C3CC3)=N2)N=1)=O

Computed Properties

  • Exact Mass: 271.0323959Da
  • Monoisotopic Mass: 271.0323959Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 47.3Ų

5-cyclopropyl-7-(difluoromethyl)pyrazolo1,5-apyrimidine-2-carbonyl chloride Pricemore >>

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